N-(1H-tetrazol-5-yl)cyclopentanecarboxamide

• Molecular Formula: C7H11N5O
• Molecular Weight: 181.2 g/mol
• IUPAC Name: N-(2H-tetrazol-5-yl)cyclopentanecarboxamide
• InChI: InChI=1S/C7H11N5O/c13-6(5-3-1-2-4-5)8-7-9-11-12-10-7/h5H,1-4H2,(H2,8,9,10,11,12,13)
• InChI Key: YBLBKZJADYZEJZ-UHFFFAOYSA-N
• Isomeric SMILES: C1CCC(C1)C(=O)NC2=NNN=N2

Description

N-(1H-tetrazol-5-yl)cyclopentanecarboxamide, also known as CP-471, is a chemical compound that has been extensively researched for its potential applications in the field of medicine. It is a tetrazole derivative that has shown promising results in various studies, particularly in the treatment of neurodegenerative diseases and cancer.

Scientific Research Applications

N-(1H-tetrazol-5-yl)cyclopentanecarboxamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have neuroprotective effects in various models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Mechanism of Action

The exact mechanism of action of N-(1H-tetrazol-5-yl)cyclopentanecarboxamide is not fully understood. However, it is believed to act through the modulation of various signaling pathways that are involved in cell growth, differentiation, and survival. It has been shown to inhibit the activity of enzymes such as caspases and proteases that are involved in apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various models of neurodegenerative diseases. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(1H-tetrazol-5-yl)cyclopentanecarboxamide is its high potency and specificity. It has been shown to have minimal toxicity and side effects in various animal models. However, one of the limitations of this compound is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(1H-tetrazol-5-yl)cyclopentanecarboxamide. One area of interest is the development of novel analogs with improved solubility and potency. Another area of interest is the investigation of this compound's potential applications in other diseases such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential drug targets.

Synthesis Methods

The synthesis of N-(1H-tetrazol-5-yl)cyclopentanecarboxamide involves the reaction of 1H-tetrazole-5-carboxylic acid with cyclopentanecarbonyl chloride in the presence of a base such as triethylamine. The resulting product is a white crystalline solid that can be purified through recrystallization from a suitable solvent.